Cas no 1092346-62-7 (3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine)

• Product Name: 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine
• CAS No: 1092346-62-7
• MF: C₁₃H₈ClF₃N₄
• MW: 312.677631378174
• MDL: MFCD11501728
• CID: 5156839
• Update Time: 2026-03-04

3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine

• MDL： MFCD11501728
• Inchi： 1S/C13H8ClF3N4/c1-7-4-11-18-3-2-10(21(11)20-7)12-9(14)5-8(6-19-12)13(15,16)17/h2-6H,1H3
• InChI Key： KFMBTFOODWQRNJ-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(C1=NC=C(C(F)(F)F)C=C1Cl)=CC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine

Professional Introduction to Compound with CAS No. 1092346-62-7 and Product Name: 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine

The compound with the CAS number 1092346-62-7 and the product name 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry.

At the core of this molecule lies a pyridine core, which is a common motif in many biologically active compounds. The presence of a chloro substituent at the 3-position of the pyridine ring introduces a region of electrophilic reactivity, which can be exploited for further functionalization. Additionally, the 2-methylpyrazolo[1,5-a]pyrimidin-7-yl moiety adds another layer of complexity, providing a scaffold that can interact with various biological targets. The 5-(trifluoromethyl) group further enhances the molecule's potential by introducing fluorine atoms, which are known to modulate metabolic stability and binding affinity.

Recent studies have highlighted the importance of fluorinated pyridines in the development of novel therapeutics. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability. This feature makes compounds like 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine attractive for further exploration in clinical settings. Researchers have been leveraging such structural motifs to design molecules with enhanced binding interactions and improved pharmacological profiles.

The 2-methylpyrazolo[1,5-a]pyrimidin-7-yl fragment is another key feature that contributes to the compound's potential biological activity. Pyrazolopyrimidine derivatives have been extensively studied for their roles as kinase inhibitors and antimicrobial agents. The specific arrangement of nitrogen atoms in this heterocyclic system allows for interactions with various biological targets, including enzymes and receptors involved in disease pathways. This versatility makes it a valuable scaffold for drug design.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine are of paramount importance. Advances in synthetic methodologies have enabled chemists to construct increasingly complex molecular architectures with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in building these intricate structures efficiently.

The chloro substituent at the 3-position of the pyridine ring not only serves as a handle for further functionalization but also influences electronic properties, thereby affecting reactivity and binding interactions. This strategic placement allows for selective modifications that can fine-tune biological activity. For instance, palladium-catalyzed coupling reactions can be employed to introduce diverse functional groups at this position, enabling the exploration of structure-activity relationships (SAR).

Fluorinated heterocycles are particularly interesting due to their ability to modulate drug-like properties. The presence of multiple fluorine atoms in 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine contributes to its lipophilicity and metabolic stability, which are critical factors in drug development. Furthermore, fluorine atoms can participate in non-covalent interactions with biological targets, enhancing binding affinity and selectivity. These characteristics make fluorinated pyridines valuable components in medicinal chemistry.

Recent computational studies have also shed light on the potential of this compound class. Molecular modeling techniques have been used to predict binding modes and interaction energies with target proteins. These simulations provide valuable insights into how structural modifications can be optimized to improve pharmacological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The synthesis of 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine involves multi-step organic transformations that showcase modern synthetic strategies. Key steps include nucleophilic aromatic substitution reactions to introduce the chloro group and cross-coupling reactions to assemble the pyrazolopyrimidine core. Each step is carefully designed to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, compounds like 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine (CAS No. 1092346-62-7) represent a significant advancement in pharmaceutical chemistry. Their unique structural features make them promising candidates for further investigation in drug discovery efforts aimed at addressing unmet medical needs. The combination of modern synthetic methodologies and computational techniques continues to drive innovation in this field.